Cas no 2639460-36-7 (tert-butyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate)

• Product Name: tert-butyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate
• CAS No: 2639460-36-7
• MF: C₁₆H₂₁N₃O₂
• MW: 287.356843709946
• CID: 5665983
• PubChem ID: 165903019
• Update Time: 2025-08-05

tert-butyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-[(3-amino-5-methyl-1H-pyrazol-1-yl)methyl]benzoate
• 2639460-36-7
• EN300-27722951
• tert-butyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate

• Inchi： 1S/C16H21N3O2/c1-11-8-14(17)18-19(11)10-12-6-5-7-13(9-12)15(20)21-16(2,3)4/h5-9H,10H2,1-4H3,(H2,17,18)
• InChI Key： ZLSBMRIQPZIEGJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC=C(C=1)CN1C(C)=CC(N)=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 287.16337692g/mol
• Monoisotopic Mass: 287.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 70.1Ų

Additional information on tert-butyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate

Introduction to tert-butyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate (CAS No. 2639460-36-7)

tert-butyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate (CAS No. 2639460-36-7) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. This introduction aims to provide a comprehensive overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent advancements in its research and development.

The molecular structure of tert-butyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate is composed of a tert-butyl ester group attached to a benzene ring, which is further substituted with a methylbenzyl moiety linked to a 3-amino-5-methyl-1H-pyrazole ring. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it an interesting subject for detailed investigation.

In terms of chemical synthesis, several methods have been reported for the preparation of tert-butyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate. One common approach involves the reaction of tert-butyl 3-bromomethylbenzoate with 3-amino-5-methylpyrazole in the presence of a base such as potassium carbonate. This reaction typically proceeds via nucleophilic substitution, leading to the formation of the desired product with high yield and purity. Recent advancements in synthetic methodologies have also explored the use of transition metal catalysts and microwave-assisted synthesis to enhance the efficiency and selectivity of the reaction.

The biological activities of tert-butyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate have been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been reported to induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2.

Recent findings have also highlighted the potential of tert-butyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate as a lead compound for the development of new drugs targeting neurodegenerative diseases. Preclinical studies have shown that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting neuroinflammation. These results suggest that it may have therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its biological activities, tert-butyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate has been evaluated for its pharmacokinetic properties. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its potential use as an oral therapeutic agent. The compound has been found to have good bioavailability and low toxicity, making it a promising candidate for further clinical development.

The safety profile of tert-butyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate has also been investigated through various toxicological studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. However, further long-term safety studies are warranted to fully assess its potential risks and benefits.

In conclusion, tert-butyl 3-(3-amino-5-methyl-1H-pyrazol-1-yl)methylbenzoate (CAS No. 2639460-36-7) is a promising compound with diverse biological activities and favorable pharmacological properties. Its potential applications in anti-inflammatory, anti-cancer, and neuroprotective therapies make it an exciting area of research for medicinal chemists and pharmaceutical scientists. Ongoing studies are expected to further elucidate its mechanisms of action and optimize its therapeutic potential for clinical use.